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Compound of Interest

Compound Name: Methyl 4-hydroxy-3-iodobenzoate

Cat. No.: B082920 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 4-hydroxy-3-iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl 4-hydroxy-3-iodobenzoate, a key intermediate in organic synthesis. The

information is curated for researchers, scientists, and professionals in drug development, with a

focus on presenting clear, actionable data and methodologies.

Chemical and Physical Properties
Methyl 4-hydroxy-3-iodobenzoate is a halogenated derivative of methylparaben.[1] Its

physical and chemical characteristics are crucial for its application in further chemical

synthesis. The compound is a solid at room temperature.[2]

Data Summary
The following table summarizes the key quantitative data for Methyl 4-hydroxy-3-
iodobenzoate.
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Property Value Source(s)

IUPAC Name
methyl 4-hydroxy-3-

iodobenzoate
[2][3]

Synonyms
4-Hydroxy-3-iodobenzoic acid

methyl ester
[4][5]

CAS Number 15126-06-4 [3][4]

Molecular Formula C₈H₇IO₃ [3][4][5][6]

Molecular Weight 278.04 g/mol [3][5][6]

Melting Point 155-159 °C [7]

Appearance Solid [2]

Purity
95-98% (typical commercial

grades)
[2][8]

InChI

InChI=1S/C8H7IO3/c1-12-

8(11)5-2-3-7(10)6(9)4-5/h2-

4,10H,1H3

[2][3]

InChIKey
PXNOLLHARLSLHY-

UHFFFAOYSA-N
[2][3][4]

SMILES COC(=O)C1=CC(=C(C=C1)O)I [3][4]

Spectral Information
Comprehensive spectral data is available for Methyl 4-hydroxy-3-iodobenzoate, which is

essential for its identification and characterization. This includes ¹³C NMR, GC-MS, and vapor

phase IR spectra.[3] For detailed spectral data, researchers can refer to databases such as

NMRShiftDB and SpectraBase.[3]

Experimental Protocols
Synthesis of Methyl 4-hydroxy-3-iodobenzoate
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A common method for the synthesis of Methyl 4-hydroxy-3-iodobenzoate is the direct

iodination of Methyl 4-hydroxybenzoate.[7]

Materials:

Methyl 4-hydroxybenzoate

Acetic acid

Iodine monochloride (ICl)

Procedure:

Dissolve Methyl 4-hydroxybenzoate (0.233 mol) in 200 mL of acetic acid.

Heat the solution to 65°C while stirring.[7]

Slowly add a solution of ICl (0.233 mol) dissolved in 50 mL of acetic acid dropwise over 40

minutes.[7]

Maintain the reaction mixture at 65°C for 5 hours, then continue stirring at room temperature

for 16 hours.[7]

Collect the precipitated product by filtration.

Wash the collected solid with water.

Dry the product under a vacuum.[7]

This protocol typically yields the target product with high purity (99% as determined by LCMS

and ¹H NMR).[7]

Characterization and Purity Assessment
The identity and purity of synthesized Methyl 4-hydroxy-3-iodobenzoate are typically

confirmed using a combination of chromatographic and spectroscopic techniques.

General Workflow:
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Melting Point Determination: The melting point of the synthesized compound is measured

and compared to the literature value. A sharp melting point range close to the reference

value is indicative of high purity.

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is used to determine

the purity of the compound and confirm its molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to

confirm the chemical structure of the molecule.

High-Performance Liquid Chromatography (HPLC): HPLC can be used for quantitative

analysis to determine the precise purity of the compound.

Visualizations
Synthesis Workflow
The following diagram illustrates the synthesis process of Methyl 4-hydroxy-3-iodobenzoate.
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Synthesis of Methyl 4-hydroxy-3-iodobenzoate

Reactants Process

Product

Methyl 4-hydroxybenzoate

Reaction at 65°C

Iodine monochloride (ICl) Acetic Acid (Solvent)

Stirring at Room Temp

Filtration & Washing

Vacuum Drying

Methyl 4-hydroxy-3-iodobenzoate
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Characterization Workflow

Synthesized Product

Melting Point Analysis LC-MS Analysis NMR Spectroscopy HPLC Analysis

Purity & Identity Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082920#physical-properties-of-methyl-4-hydroxy-3-
iodobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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